Cas no 122368-24-5 (1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl-)

• Product Name: 1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl-
• CAS No: 122368-24-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 185843
• PubChem ID: 129705
• Update Time: 2025-04-19

1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl-
• 2-(N-(2-propynyl)aminomethyl)-1-methylindole
• N-[(1-methylindol-2-yl)methyl]prop-2-yn-1-amine
• 2-Pammi
• N-[(1-methyl-1H-indol-2-yl)methyl]prop-2-yn-1-amine
• DTXSID00153585
• CHEMBL46491
• BDBM50087804
• 2-[N-(2-propynyl) aminomethyl]-1-methyl indole
• (1-Methyl-1H-indol-2-ylmethyl)-prop-2-ynyl-amine
• N-[(1-Methyl-1H-indol-2-yl)methyl]-2-propyn-1-amine
• 122368-24-5

• Inchi： 1S/C13H14N2/c1-3-8-14-10-12-9-11-6-4-5-7-13(11)15(12)2/h1,4-7,9,14H,8,10H2,2H3
• InChI Key： YPOBCEDPUKMYCH-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1CNCC#C

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17

Experimental Properties

• Density: 0.99
• Boiling Point: 368.8°Cat760mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.557
• PSA: 16.96